Cas no 898452-34-1 (N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide)

• Product Name: N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide
• CAS No: 898452-34-1
• MF: C₂₃H₂₃N₃O₃S
• MW: 421.5120241642
• CID: 5483248
• Update Time: 2025-05-19

N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,3-dihydroindol-1-yl)-2-thiophen-2-ylethyl]-N'-(4-methoxyphenyl)oxamide
• N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide

• Inchi： 1S/C23H23N3O3S/c1-29-18-10-8-17(9-11-18)25-23(28)22(27)24-15-20(21-7-4-14-30-21)26-13-12-16-5-2-3-6-19(16)26/h2-11,14,20H,12-13,15H2,1H3,(H,24,27)(H,25,28)
• InChI Key： QRMBJDFSWCOQHB-UHFFFAOYSA-N
• SMILES： C(NCC(N1C2=C(C=CC=C2)CC1)C1SC=CC=1)(=O)C(NC1=CC=C(OC)C=C1)=O

Additional information on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide

Research Briefing on N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide (CAS: 898452-34-1)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small-molecule compounds in drug discovery and development. Among these, N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide (CAS: 898452-34-1) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

The compound, characterized by its indole and thiophene moieties linked via an ethanediamide bridge, has been the subject of several recent studies. Researchers have explored its role as a modulator of key signaling pathways, particularly those involved in inflammation and cancer. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against specific kinases implicated in tumor progression, with an IC50 value in the nanomolar range. The study also highlighted its selectivity profile, which minimizes off-target effects.

Further investigations into the pharmacokinetic properties of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide have revealed favorable absorption and distribution characteristics. Preclinical models indicate that the compound achieves sufficient plasma concentrations following oral administration, with a half-life conducive to once-daily dosing. These attributes position it as a viable candidate for further development in oncology therapeutics.

In addition to its anticancer potential, recent work has explored the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy in reducing pro-inflammatory cytokine production in macrophage models. The mechanism appears to involve the downregulation of NF-κB signaling, suggesting potential applications in autoimmune and inflammatory disorders. Structure-activity relationship (SAR) studies have identified the methoxyphenyl group as critical for this activity, providing a basis for future analog development.

The synthesis of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide has been optimized in recent years, with several research groups reporting improved yields and purity. A notable 2023 protocol in Organic Process Research & Development describes a scalable route that employs green chemistry principles, reducing solvent waste and energy consumption. This advancement addresses previous challenges in large-scale production, facilitating further preclinical and clinical evaluation.

Looking ahead, researchers are focusing on elucidating the compound's full therapeutic potential through comprehensive in vivo studies and potential combination therapies. The unique pharmacophore of N-2-(2,3-dihydro-1H-indol-1-yl)-2-(thiophen-2-yl)ethyl-N'-(4-methoxyphenyl)ethanediamide continues to attract interest for its dual targeting capabilities and favorable drug-like properties. As investigations progress, this molecule may represent a valuable addition to the armamentarium against both neoplastic and inflammatory diseases.